Cas no 2138396-09-3 (5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine
• CAS No: 2138396-09-3
• MF: C₁₀H₁₃BrClN₃
• MW: 290.58732008934
• CID: 6102010
• PubChem ID: 165748694
• Update Time: 2025-10-29

5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine
• EN300-742474
• 2138396-09-3

• Inchi： 1S/C10H13BrClN3/c1-2-15-10(9(11)6-14-15)7-3-8(12)5-13-4-7/h3,6,8,13H,2,4-5H2,1H3
• InChI Key： MTRPOYQHDAVPNU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1C1=CC(CNC1)Cl

Computed Properties

• Exact Mass: 288.99814g/mol
• Monoisotopic Mass: 288.99814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine

5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine: A Comprehensive Overview

The compound 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine (CAS No. 2138396-09-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyridines, which are known for their structural versatility and functional diversity. The molecule features a pyrazole ring fused with a pyridine ring system, introducing unique electronic properties that make it an interesting target for synthetic and mechanistic studies.

The pyrazole ring in this compound is substituted at the 4-position with a bromine atom and at the 1-position with an ethyl group. This substitution pattern not only enhances the stability of the molecule but also introduces reactivity that can be exploited in various synthetic transformations. The chlorine substituent at the 3-position of the tetrahydropyridine ring further modulates the electronic environment of the molecule, making it a valuable substrate for reactions involving electrophilic substitution or nucleophilic attack.

Recent studies have highlighted the importance of tetrahydropyridines in drug discovery, particularly in the development of anti-inflammatory and antiviral agents. The unique combination of functional groups in this compound makes it a promising candidate for exploring its biological activity. Researchers have reported that such molecules can interact with key enzymes involved in inflammatory pathways, potentially offering new therapeutic strategies for chronic inflammatory diseases.

The synthesis of 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The construction of the pyrazole ring is typically achieved through cyclization reactions involving β-diketones or other suitable precursors. The subsequent introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. By leveraging its functional groups, chemists can design libraries of derivatives with diverse substitution patterns. These derivatives can then be screened for their biological activity using high-throughput assays, providing valuable insights into structure-function relationships.

In terms of applications, 5-(4-bromo-1-ethyl-1H-pyrazol-5-yl)-3-chloro-1,2,3,6-tetrahydropyridine has shown promise in catalytic cycles involving transition metals. Its ability to coordinate with metal centers makes it a potential ligand in homogeneous catalysis or asymmetric synthesis. Recent advancements in transition metal chemistry have opened new avenues for exploring these applications further.

The structural integrity of this compound also makes it an attractive candidate for studying supramolecular chemistry. Its ability to form hydrogen bonds or π–π interactions could lead to novel self-assembled structures with potential applications in materials science. Researchers are actively investigating these properties to develop new materials with tailored functionalities.

In conclusion, 5-(4-bromo-1H-pyrazolyl)-tetrahydropyridine derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound will undoubtedly play a pivotal role in advancing both fundamental and applied chemical sciences.